Cas no 21943-14-6 (3-Amino-6-bromopyrazin-2(1H)-one)

• Product Name: 3-Amino-6-bromopyrazin-2(1H)-one
• CAS No: 21943-14-6
• MF: C₄H₄BrN₃O
• MW: 189.998059272766
• MDL: MFCD00275443
• CID: 239618
• PubChem ID: 53414716
• Update Time: 2025-04-19

3-Amino-6-bromopyrazin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

• 3-Amino-6-bromopyrazin-2(1H)-one
• 2(1H)-Pyrazinone, 3-amino-6-bromo-
• 3-amino-6-bromo-1H-pyrazin-2-one
• 2-Amino-5-brom-3-hydroxy-pyrazin
• 3-azanyl-6-bromanyl-1H-pyrazin-2-one
• AK137304
• FCH1411366
• AX8258872
• A815770
• SY115042
• WAA94314
• SCHEMBL21497161
• DTXSID90696875
• CS-0042789
• DS-5821
• 21943-14-6
• 3-Amino-6-bromo-2(1H)-pyrazinone
• Y10053
• C4H4BrN3O
• MFCD00275443
• AKOS022172298
• 3-amino-6-bromo-1H-pyrazin-2-one;3-Amino-6-bromopyrazin-2(1H)-one

• MDL： MFCD00275443
• Inchi： 1S/C4H4BrN3O/c5-2-1-7-3(6)4(9)8-2/h1H,(H2,6,7)(H,8,9)
• InChI Key： AVYHXGVOSTVAKN-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(N1)=O)N

Computed Properties

• Exact Mass: 188.95400
• Monoisotopic Mass: 188.954
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.5
• XLogP3: -0.4

Experimental Properties

• Color/Form: No data avaiable
• Density: 2.25±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 270-280 °C (decomposition)
• Boiling Point: No data available
• Flash Point: No data available
• Solubility: Slightly soluble (6.5 g/l) (25 º C),
• PSA: 71.77000
• LogP: 0.69580
• Vapor Pressure: No data available

3-Amino-6-bromopyrazin-2(1H)-one Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines Aminopyrazines